2-Methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide

• IUPAC Name: 2-methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
• InChI: InChI=1S/C20H20N2O2/c1-13-5-2-3-7-17(13)20(24)21-16-11-14-6-4-10-22-18(23)9-8-15(12-16)19(14)22/h2-3,5,7,11-12H,4,6,8-10H2,1H3,(H,21,24)
• InChI Key: FSPLDLSUOXUVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C4C(=C2)CCC(=O)N4CCC3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

This compound is also known as Marbofloxacin. It is a carboxylic acid, part of the third generation of antibiotic fluoroquinolones. It is used in veterinary medicine. A formulation of marbofloxacin combined with clotrimazole and dexamethasone is available under the name Aurizon.

Molecular Structure Analysis

The molecular structure of Marbofloxacin is characterized by a chemical formula of C17H19FN4O4. Its average weight is 362.361 and its monoisotopic weight is 362.139033271.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water, DMSO, methanol, chloroform. It is soluble in 1M NaOH (50 mg/mL).

Scientific Research Applications

Synthesis and Chemical Properties

Transition Metal-Free Synthesis : A study developed an efficient, environmentally benign, transition-metal free, tandem C-N, C-O bond formation reaction for synthesizing tricyclic compounds related to 2-Methyl-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide from renewable levulinic acid. This reaction provided a method for creating a variety of polycyclic compounds under mild conditions, contributing to sustainable chemistry practices (Jha et al., 2013).

Cycloaddition and Crystal Structure Analysis : Another research effort focused on the one-pot synthesis and structural characterization of novel triazole derivatives, demonstrating the application of cycloaddition reactions in creating complex molecular structures. This work included spectral analyses and crystal structure determinations, providing insights into molecular geometries and potential applications in materials science or pharmacology (Ahmed et al., 2016).

Supramolecular Chemistry Applications : The synthesis of heteroatom-bridged calixarenes, involving aza- and oxo-bridges, showcases the use of fragment coupling synthesis in creating novel macrocycles with tunable cavities. These compounds are significant for supramolecular chemistry, where the size and electronic properties of the cavity can influence host-guest interactions and potential applications in molecular recognition or catalysis (Wang & Yang, 2004).

Safety And Hazards

The safety and hazards associated with this compound are not detailed in the retrieved data.